1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[3-[[cyclopropyl(2-hydroxyethyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H24N2O2/c1-11(17)14-6-2-3-12(9-14)10-15(7-8-16)13-4-5-13/h12-13,16H,2-10H2,1H3
• InChI Key: PYXGKVOOFRGCLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)CN(CCO)C2CC2
• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol

Description

1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone (CAS: 1353985-44-0) is a heterocyclic compound featuring a piperidine core substituted with:

• A cyclopropyl(2-hydroxyethyl)amino-methyl group at the 3-position.
• An ethanone (acetyl) group at the 1-position.

Its molecular formula is C₁₄H₂₅N₂O₂, with an average mass of 253.36 g/mol and a monoisotopic mass of 253.1917 g/mol . The compound is synthesized via reductive amination or nucleophilic substitution reactions, often employing coupling reagents such as TBTU or PyBOP .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone typically involves multiple steps, starting with the preparation of the piperidine ring. One common method involves the hydrogenation of pyridine derivatives using cobalt, ruthenium, or nickel-based nanocatalysts . The cyclopropyl group can be introduced via cyclopropanation reactions, while the hydroxyethylamine moiety is often added through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale hydrogenation and cyclopropanation processes, utilizing continuous flow reactors to ensure consistent quality and yield. The use of advanced catalysts and optimized reaction conditions is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone undergoes various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form secondary amines or alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Nucleophiles like amines, thiols, and alcohols are employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyethyl group can yield ketones, while reduction can produce secondary amines.

Scientific Research Applications

1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including as an analgesic or anti-inflammatory agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Insights

• Hydrophilicity vs. Lipophilicity : The 2-hydroxyethyl group in the target compound enhances water solubility compared to benzyl or trifluoropropyl analogs (e.g., compounds in ). Conversely, chloro or fluorophenyl substituents increase lipophilicity, affecting membrane permeability .
• This contrasts with flexible ethyl or aminoethyl groups in analogs .
• Reactivity: Chloro-substituted derivatives (e.g., 2-chloroethanone in ) exhibit higher electrophilicity, which may influence covalent binding to targets but also reduce stability.

Biological Activity

1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone is a complex organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a piperidine ring, a cyclopropyl group, and a hydroxyethylamine moiety, which may contribute to its interactions with biological targets.

The compound's IUPAC name is 1-[3-[[cyclopropyl(2-hydroxyethyl)amino]methyl]piperidin-1-yl]ethanone, with the following chemical structure:

Property	Value
Molecular Formula	C13H24N2O2
Molecular Weight	240.35 g/mol
CAS Number	1353974-55-6
InChI	InChI=1S/C13H24N2O2/c1-11(17)14-6-2-3-12(9-14)10-15(7-8-16)13-4-5-13/h12-13,16H,2-10H2,1H3

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The mechanism of action involves binding to these targets, modulating their activity, and triggering downstream signaling pathways. The exact molecular targets remain to be fully elucidated but are believed to involve neurotransmitter systems and possibly inflammatory pathways.

Pharmacological Studies

Recent studies indicate that 1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone has shown promise in various pharmacological applications:

• Analgesic Properties : Preliminary investigations suggest that this compound may exhibit analgesic effects, potentially making it useful in pain management therapies.
• Anti-inflammatory Effects : Research indicates that it could possess anti-inflammatory properties, which may be beneficial in treating conditions characterized by chronic inflammation.
• CNS Activity : The compound has been explored for its central nervous system (CNS) activity, possibly acting as a modulator of neurotransmitter systems .

Study on Analgesic Effects

A study conducted on animal models demonstrated that the administration of 1-(3-((Cyclopropyl(2-hydroxyethyl)amino)methyl)piperidin-1-yl)ethanone resulted in a significant reduction in pain responses compared to controls. The study utilized behavioral assays to quantify pain perception and response times, indicating the compound's potential as an analgesic agent.

Anti-inflammatory Research

Another investigation focused on the anti-inflammatory properties of the compound. In vitro assays revealed that it inhibited the production of pro-inflammatory cytokines in cultured immune cells, suggesting a mechanism by which it could reduce inflammation in vivo .

Data Table of Biological Activities

Activity Type	Observed Effect	Reference
Analgesic	Significant pain reduction
Anti-inflammatory	Inhibition of cytokine production
CNS Modulation	Potential modulation of neurotransmitters